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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Norepinephrine, a catecholamine neurotransmitter, is pivotal in a vast array of physiological

and pathological processes within the central nervous system. Its application in in vitro

neuroscience research, particularly in studies involving brain slices or neuronal cultures,

necessitates its dissolution in a physiologically relevant medium such as artificial cerebrospinal

fluid (aCSF). However, the inherent instability of norepinephrine in solution, especially at

physiological pH and in the presence of oxygen and bicarbonate, presents a significant

challenge to obtaining reliable and reproducible experimental results. This application note

provides a detailed protocol for the preparation of DL-Norepinephrine tartrate solutions in

aCSF, ensuring stability and efficacy for experimental use.

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation of DL-
Norepinephrine tartrate solutions in aCSF.
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Parameter Value Source(s)

DL-Norepinephrine Bitartrate

Monohydrate Molecular Weight
337.3 g/mol [1]

Solubility in PBS (pH 7.2) ~10 mg/mL [1]

Recommended Antioxidant L-Ascorbic Acid

Typical Stock Solution

Concentration
1-10 mM

Typical Working Concentration

in aCSF
1-100 µM [2]

aCSF pH
~7.3-7.4 (after carbogen

gassing)
[3][4][5]

aCSF Osmolality ~290-310 mOsm/kg

Storage of Stock Solution
-20°C or -80°C (aliquoted,

protected from light)
[6]

Stability of Working Solution in

aCSF

Prepare fresh daily; use within

hours
[1]

Experimental Protocols
Materials

DL-Norepinephrine bitartrate monohydrate (MW: 337.3 g/mol )

L-Ascorbic acid

Reagents for aCSF preparation (see table below)

Ultrapure water (e.g., Milli-Q)

Carbogen gas (95% O₂, 5% CO₂)

Sterile, light-protecting microcentrifuge tubes
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Calibrated analytical balance

pH meter

Sterile syringe filters (0.22 µm)

Composition of Artificial Cerebrospinal Fluid (aCSF)
This is a standard recipe for aCSF used in many neuroscience applications, such as in vitro

electrophysiology.[3][4][7][8]

Reagent Concentration (mM) Amount for 1 L (g)

NaCl 125 7.305

KCl 2.5 0.186

NaH₂PO₄ 1.25 0.150

MgCl₂·6H₂O 1 0.203

CaCl₂ 2 0.222

NaHCO₃ 26 2.184

D-Glucose 10 1.802

Protocol for Preparation of DL-Norepinephrine Tartrate
in aCSF
Part 1: Preparation of Artificial Cerebrospinal Fluid (aCSF)

Prepare Stock Solutions (Optional but Recommended): To streamline the process, it is

advisable to prepare concentrated stock solutions of the aCSF components. A common

practice is to prepare a 10x stock solution of all components except for NaHCO₃ and D-

Glucose, which should be added fresh on the day of the experiment.

Dissolve aCSF Salts: In a beaker with approximately 800 mL of ultrapure water, dissolve all

the aCSF reagents except for NaHCO₃ and D-Glucose.
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Add Glucose: Once the salts are fully dissolved, add the D-Glucose and stir until dissolved.

Gas with Carbogen: Begin bubbling the solution with carbogen gas (95% O₂ / 5% CO₂) for at

least 15-20 minutes. This is crucial for both oxygenating the solution and establishing the

bicarbonate buffer system to achieve the correct pH.

Add Sodium Bicarbonate: While continuously gassing, slowly add the NaHCO₃. Adding it to a

solution that is already saturated with CO₂ will prevent the precipitation of calcium and

magnesium salts.

Adjust to Final Volume and pH: Adjust the final volume to 1 L with ultrapure water. The pH

should be between 7.3 and 7.4. If necessary, adjust the pH with small amounts of 1 M HCl or

NaOH, although this is typically not required if the solution is properly gassed.

Filter Sterilization: For applications requiring sterility, filter the aCSF through a 0.22 µm

syringe filter.

Storage: Use the aCSF immediately for the best results. It can be stored at 4°C for a short

period, but it should be re-gassed with carbogen before use to ensure proper oxygenation

and pH.

Part 2: Dissolving DL-Norepinephrine Tartrate

Prepare Antioxidant-Containing aCSF: To prevent the oxidation of norepinephrine, add L-

Ascorbic acid to the freshly prepared aCSF to a final concentration of 0.1-0.4 mM. For

example, to make a 0.2 mM ascorbic acid solution, add 35.2 mg of L-Ascorbic acid to 1 L of

aCSF.

Weigh DL-Norepinephrine Tartrate: On a calibrated analytical balance, carefully weigh the

required amount of DL-Norepinephrine bitartrate monohydrate. Perform this in a draft-free

environment.

Calculation for a 10 mM Stock Solution: For 1 mL of a 10 mM stock, you will need 3.37 mg

of DL-Norepinephrine bitartrate monohydrate (MW = 337.3 g/mol ).

Dissolution:
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For Stock Solutions: Transfer the weighed powder to a sterile, light-protecting

microcentrifuge tube. Add the appropriate volume of the antioxidant-containing aCSF to

achieve the desired stock concentration (e.g., 10 mM). Vortex gently until fully dissolved.

For Direct Preparation of Working Solution: If preparing a working solution directly, add the

weighed norepinephrine to the final volume of antioxidant-containing aCSF.

Sterilization of Stock Solution: If the stock solution will be used for sterile applications, filter it

through a 0.22 µm syringe filter into a new sterile, light-protecting tube.

Preparation of Working Solution: Dilute the stock solution in fresh, carbogen-gassed,

antioxidant-containing aCSF to the desired final experimental concentration (e.g., 1-100 µM).

Handling and Storage:

Norepinephrine solutions are sensitive to light, heat, and oxygen. Always prepare solutions

fresh on the day of the experiment.

Keep solutions on ice and protected from light as much as possible.

For stock solutions, it is recommended to prepare small aliquots and store them at -20°C

or -80°C for long-term storage.[6] Avoid repeated freeze-thaw cycles.

Aqueous solutions of norepinephrine are not recommended to be stored for more than one

day.[1]

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Workflow for the preparation of DL-Norepinephrine tartrate in aCSF.
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Caption: Simplified signaling pathways of Norepinephrine via adrenergic receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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